Cas no 1261593-93-4 (1-Fluoro-8-methoxynaphthalene)

• Product Name: 1-Fluoro-8-methoxynaphthalene
• CAS No: 1261593-93-4
• MF: C₁₁H₉FO
• MW: 176.186966657639
• CID: 4936149
• Update Time: 2025-06-13

1-Fluoro-8-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-8-methoxynaphthalene

• Inchi： 1S/C11H9FO/c1-13-10-7-3-5-8-4-2-6-9(12)11(8)10/h2-7H,1H3
• InChI Key： MXJINSZTQOLELM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=CC=CC(=C21)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2

Additional information on 1-Fluoro-8-methoxynaphthalene

Professional Introduction to 1-Fluoro-8-methoxynaphthalene (CAS No. 1261593-93-4)

1-Fluoro-8-methoxynaphthalene (CAS No. 1261593-93-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, characterized by a naphthalene core substituted with a fluoro group at the 1-position and a methoxy group at the 8-position, exhibits a range of chemical reactivities that make it a valuable intermediate in the synthesis of more complex molecules.

The naphthalene backbone is a well-studied aromatic system, known for its stability and ability to participate in various chemical transformations. The introduction of a fluoro group at the 1-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This modification can alter the reactivity of the naphthalene ring, making it more susceptible to certain types of chemical reactions while rendering it less reactive in others. The methoxy group at the 8-position provides an additional layer of functionality, contributing to the molecule's overall polarity and solubility characteristics.

In recent years, 1-fluoro-8-methoxynaphthalene has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural features make it an attractive building block for synthesizing molecules with potential therapeutic applications. For instance, researchers have utilized this compound in the preparation of fluorinated naphthalenes, which have shown promise as inhibitors of various enzymatic targets. These inhibitors are being investigated for their ability to modulate biological pathways associated with diseases such as cancer and inflammation.

The role of fluorine in medicinal chemistry is well-documented, with its presence often enhancing the metabolic stability, binding affinity, and oral bioavailability of drug candidates. The specific positioning of the fluoro group in 1-fluoro-8-methoxynaphthalene allows for fine-tuning of these properties, making it a versatile tool for medicinal chemists. Additionally, the methoxy group can serve as a handle for further functionalization, enabling the construction of more complex molecular architectures.

Recent studies have highlighted the utility of 1-fluoro-8-methoxynaphthalene in the synthesis of fluorinated heterocycles, which are increasingly recognized for their biological activity. These heterocycles have been shown to exhibit potent effects on targets such as kinases and G protein-coupled receptors (GPCRs). The ability to incorporate fluorine into these heterocyclic systems can lead to improved pharmacokinetic profiles and enhanced therapeutic efficacy.

The synthesis of 1-fluoro-8-methoxynaphthalene typically involves multi-step organic transformations, starting from readily available precursors. Advanced synthetic methodologies have been developed to achieve high yields and purity levels, ensuring that researchers can reliably utilize this compound in their studies. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions are commonly employed to construct the desired fluorinated naphthalene structure.

The chemical reactivity of 1-fluoro-8-methoxynaphthalene makes it amenable to various functionalization strategies. For example, the fluoro group can undergo electrophilic aromatic substitution reactions, allowing for the introduction of additional substituents at different positions on the naphthalene ring. This flexibility enables chemists to tailor the molecular structure for specific applications.

In addition to its pharmaceutical applications, 1-fluoro-8-methoxynaphthalene has found utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for use in organic electronics, where fluorinated aromatic compounds are valued for their charge transport capabilities. Furthermore, derivatives of this compound have been explored as potential intermediates in the synthesis of novel agrochemicals designed to protect crops from pests and diseases.

The ongoing research into 1-fluoro-8-methoxynaphthalene underscores its importance as a versatile chemical entity with broad applications across multiple disciplines. As our understanding of its properties continues to grow, new opportunities for its use in drug discovery, materials science, and beyond are likely to emerge. The compound's ability to serve as a scaffold for constructing complex molecules makes it an indispensable tool for chemists and researchers working on cutting-edge innovations.